(E)-3-(6-bromo-1,3-benzodioxol-5-yl)-1-[4-(4-chlorophenyl)piperazino]-2-propen-1-one

• IUPAC Name: (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-1-[4-(4-chlorophenyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H18BrClN2O3/c21-17-12-19-18(26-13-27-19)11-14(17)1-6-20(25)24-9-7-23(8-10-24)16-4-2-15(22)3-5-16/h1-6,11-12H,7-10,13H2/b6-1+
• InChI Key: VTDHNDLERLZHND-LZCJLJQNSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)C=CC3=CC4=C(C=C3Br)OCO4
• Isomeric SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)/C=C/C3=CC4=C(C=C3Br)OCO4
• Molecular Formula: C20H18BrClN2O3
• Molecular Weight: 449.7 g/mol

Description

(E)-3-(6-bromo-1,3-benzodioxol-5-yl)-1-[4-(4-chlorophenyl)piperazino]-2-propen-1-one is a useful research compound. Its molecular formula is C20H18BrClN2O3 and its molecular weight is 449.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound has been synthesized and structurally analyzed in various studies. For instance, research focusing on the synthesis, crystal structure, and evaluation of similar compounds has provided insights into their potential as biological agents. The structural confirmation of these compounds is often achieved through techniques such as FTIR, NMR, HRMS, and X-ray crystal diffraction, which are crucial for understanding the compound's chemical properties and potential interactions (L. Chen et al., 2021).

Antimicrobial and Antiviral Activities

Several studies have explored the antimicrobial and antiviral activities of compounds with similar structures. For example, the synthesis of new derivatives and their screening for antimicrobial activities highlight the potential of these compounds to inhibit the growth of various microorganisms. This research is essential for developing new antimicrobial agents (H. Bektaş et al., 2007). Additionally, compounds with a similar structural framework have shown promising results against viruses, indicating their potential in antiviral therapy (M. Dinakaran et al., 2003).